Cas no 681844-42-8 (1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine)

• Product Name: 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine
• CAS No: 681844-42-8
• MF: C₁₇H₁₉ClN₂O₂S
• MW: 350.862962007523
• CID: 6466108
• Update Time: 2025-06-27

1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine
• 1-(3-chloro-4-methylphenyl)-4-(phenylsulfonyl)piperazine
• Piperazine, 1-(3-chloro-4-methylphenyl)-4-(phenylsulfonyl)-

• Inchi： 1S/C17H19ClN2O2S/c1-14-7-8-15(13-17(14)18)19-9-11-20(12-10-19)23(21,22)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3
• InChI Key： ZZIGUFHKPXZFQW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(Cl)=C2)CCN(S(C2=CC=CC=C2)(=O)=O)CC1

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 533.3±60.0 °C(Predicted)
• pka: 4.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine

Introduction to 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine (CAS No. 681844-42-8) and Its Emerging Applications in Chemical Biology

1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine, identified by the CAS number 681844-42-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by a benzenesulfonyl group at the 1-position and a 3-chloro-4-methylphenyl substituent at the 4-position, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine combines elements that are commonly found in bioactive molecules, including the piperazine ring, which is known for its role in various pharmacophores. The presence of the benzenesulfonyl moiety enhances the compound's solubility and binding affinity, while the 3-chloro-4-methylphenyl group introduces specific electronic and steric properties that can modulate its interaction with biological targets. These features make it an intriguing subject for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

In recent years, there has been growing interest in exploring piperazine derivatives for their potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions. The compound 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine has been investigated for its possible role as an intermediate in synthesizing kinase inhibitors, which are critical in cancer therapy. The sulfonyl group's ability to form hydrogen bonds and its interaction with aromatic residues in protein targets make it a suitable scaffold for designing molecules with high specificity.

Recent studies have highlighted the compound's potential as a modulator of neurotransmitter systems. The piperazine core is frequently found in drugs that affect serotonin, dopamine, and norepinephrine pathways, which are implicated in mood regulation, pain perception, and cognitive function. By incorporating the 3-chloro-4-methylphenyl group, researchers aim to fine-tune the pharmacological profile of 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine, enhancing its efficacy while minimizing side effects. This approach aligns with current trends in drug development, where targeted molecular design is essential for achieving therapeutic success.

The synthesis of 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. These methodologies not only improve the scalability of production but also allow for modifications that can further optimize the compound's biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine with potential targets. These simulations have revealed that the compound can effectively interact with enzymes and receptors involved in key biological pathways. For instance, its ability to bind to ATP-binding sites in kinases suggests its utility as a scaffold for developing inhibitors of these enzymes. Such inhibitors are of great interest in oncology due to their ability to disrupt signaling cascades that drive tumor growth.

Another area where 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine shows promise is in the treatment of inflammation-related diseases. Piperazine derivatives have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes. The structural features of this compound may enable it to interfere with pathways such as NF-κB, which plays a central role in inflammatory responses. By targeting these pathways, 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine could offer a new therapeutic strategy for conditions like rheumatoid arthritis or inflammatory bowel disease.

In conclusion, 1-(benzenesulfonyl)-4-(3-chloro-4-methylphenyl)piperazine (CAS No. 681844-42-8) represents a significant advancement in chemical biology research due to its versatile structural features and potential applications across multiple therapeutic areas. Ongoing studies continue to explore its pharmacological effects and mechanisms of action, paving the way for innovative drug development. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly important role in addressing complex diseases through targeted molecular interventions.